Cas no 112114-41-7 (3,3-dihexylpentane-2,4-dione)

• Product Name: 3,3-dihexylpentane-2,4-dione
• CAS No: 112114-41-7
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 2608068
• PubChem ID: 71336106
• Update Time: 2025-04-21

3,3-dihexylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,3-dihexylpentane-2,4-dione
• 112114-41-7
• DTXSID80763969

• Inchi： 1S/C17H32O2/c1-5-7-9-11-13-17(15(3)18,16(4)19)14-12-10-8-6-2/h5-14H2,1-4H3
• InChI Key： NSCOZOWRDYTMHC-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 268.240230259Da
• Monoisotopic Mass: 268.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų